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Compound of Interest

Compound Name: 1,3-Dibromopentane

Cat. No.: B3190459 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and reactive characteristics of 1,3-dibromopentane. The information is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Core Chemical and Physical Properties
1,3-Dibromopentane is an organobromine compound with the chemical formula C5H10Br2.[1]

It is a dense liquid at room temperature.[2] The following table summarizes its key quantitative

properties.
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Property Value Source(s)

Molecular Formula C5H10Br2 [1][2][3]

Molecular Weight 229.94 g/mol [1][2]

CAS Number 42474-20-4 [1][2][3]

Density 1.668 g/cm³ [2]

Boiling Point 193.4°C at 760mmHg [2]

Melting Point -28.63°C (estimate) [2]

Flash Point 68.6°C [2]

Refractive Index 1.5042 [2]

Vapor Pressure 0.648 mmHg at 25°C [2]

LogP 2.94490 [2]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
0 [2]

Rotatable Bond Count 3 [2]

Chemical Structure and Identification
The structural identifiers for 1,3-dibromopentane are crucial for its unambiguous identification

in chemical databases and literature.

IUPAC Name: 1,3-dibromopentane

Canonical SMILES: CCC(CCBr)Br[2]

InChI: InChI=1S/C5H10Br2/c1-2-5(7)3-4-6/h5H,2-4H2,1H3[1][3]

InChIKey: SOZLNIPBRVQUOG-UHFFFAOYSA-N[1][3]

Experimental Protocols
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While specific experimental protocols for 1,3-dibromopentane are not extensively detailed in

the provided search results, a common synthetic route can be inferred from the synthesis of

analogous dibromoalkanes, such as the conversion of a diol to a dibromide using hydrobromic

acid.

Synthesis of 1,3-Dibromopentane from 1,3-Pentanediol

This procedure is adapted from a general method for the synthesis of dibromides from diols.

Materials:

1,3-pentanediol

48% aqueous hydrobromic acid (HBr)

Concentrated sulfuric acid (H2SO4)

Saturated sodium carbonate solution

Anhydrous calcium chloride

Procedure:

In a round-bottom flask equipped with a reflux condenser, combine 1,3-pentanediol with an

excess of 48% hydrobromic acid and a catalytic amount of concentrated sulfuric acid.

Gently heat the mixture to reflux for several hours to ensure the complete conversion of the

diol to the dibromide.

After cooling to room temperature, transfer the reaction mixture to a separatory funnel. The

lower organic layer containing the crude 1,3-dibromopentane is collected.

Wash the organic layer sequentially with water and a saturated sodium carbonate solution to

neutralize any remaining acid.

Dry the crude product over anhydrous calcium chloride.

Purify the final product by distillation under reduced pressure.
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Reactivity and Potential Applications
1,3-Dibromopentane, as a dihaloalkane, is a versatile reagent in organic synthesis. The two

bromine atoms serve as leaving groups in nucleophilic substitution reactions, allowing for the

introduction of various functional groups and the formation of carbon-carbon and carbon-

heteroatom bonds. This reactivity makes it a useful building block for the synthesis of more

complex molecules, including heterocyclic compounds and carbocyclic systems.

In the context of drug development, molecules like 1,3-dibromopentane can be used as

linkers or scaffolds to construct larger, more intricate molecular architectures with potential

therapeutic applications.

Below is a diagram illustrating the general synthesis of 1,3-dibromopentane from 1,3-

pentanediol.

ProductsReactants

1,3-Pentanediol HBr, H₂SO₄ 1,3-Dibromopentane

Click to download full resolution via product page

Synthesis of 1,3-Dibromopentane

The following diagram illustrates a general nucleophilic substitution reaction involving 1,3-
dibromopentane, a fundamental transformation in organic synthesis.

ProductsReactants

1,3-Dibromopentane Nucleophile (Nu⁻) Substituted Product

Click to download full resolution via product page
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Nucleophilic Substitution of 1,3-Dibromopentane

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3190459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

